2-(4-Cyanophenyl)-4'-trifluoromethylacetophenone

• IUPAC Name: 4-[2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl]benzonitrile
• InChI: InChI=1S/C16H10F3NO/c17-16(18,19)14-7-5-13(6-8-14)15(21)9-11-1-3-12(10-20)4-2-11/h1-8H,9H2
• InChI Key: HGNGJBPVDZSFMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)C2=CC=C(C=C2)C(F)(F)F)C#N
• Molecular Formula: C16H10F3NO
• DSSTOX Substance ID: DTXSID50642338
• Molecular Weight: 289.25 g/mol
• CAS RN: 898784-59-3

Description

The compound is a derivative of cyanophenylacetic acid, which is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dye stuff.

Synthesis Analysis

The synthesis of related compounds often involves multi-component reactions, employing various substrates like aldehydes, malononitrile, and different amines in the presence of catalysts such as triethylamine.

Molecular Structure Analysis

The molecular structure of similar compounds is characterized by intricate hydrogen bonding patterns and molecular conformations, as revealed through X-ray diffraction and computational studies.

Chemical Reactions Analysis

Compounds like this undergo a variety of chemical reactions, including cyclizations, formylations, and Schiff base formations, leading to a wide range of heterocyclic compounds with potential biological activities.

Scientific Research Applications

• Structural Studies of a Liquid Crystalline Compound

  • Field : Chemistry, Material Science
  • Application : The compound is used in the study of liquid crystalline structures.
  • Method : The structure of the compound is determined by X-ray analysis. The compound belongs to the triclinic system with specific parameters.
  • Results : The geometry around the boron atom is planar, and the plane defined by O2BC is parallel to the phenyl ring bonded to the boron atom. The angle between two phenyl rings is 74.3°.

• Synthesis of Fluorescent Materials

  • Field : Organic Chemistry, Material Science
  • Application : The compound is used in the synthesis of novel fluorescent materials.
  • Method : The compound is synthesized and its optical and electrochemical properties are compared.
  • Results : The compounds exhibited mega Stokes shifts between 113 and 177 nm, except for TT-TPE and TT-CN, and showed positive solvatochromic behavior from blue to orange with increasing solvent polarity and dual emission both at solid-state and in solution.

• Catalytic Mitsunobu Reaction

  • Field : Organic Chemistry
  • Application : The compound is used as a catalyst in the Mitsunobu reaction.
  • Method : The catalytic properties of the compound are investigated.
  • Results : The use of the compound as a catalyst expanded the scope of substrates.

Safety And Hazards

Based on the safety data for similar compounds, it’s likely that this compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The synthesis and study of cyanophenyl derivatives are of interest in various fields, including the development of new catalysts, the creation of chemosensors for anions, and the development of new biologically active compounds.